VH298

• CAS No.: 2097381-85-4
• Product Name: VH298
• Molecular Formula: C27H33N5O4S
• Molecular Weight: 523.652
• IUPAC Name: (2S,4R)-1-[(2S)-2-[(1-cyanocyclopropanecarbonyl)amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C27H33N5O4S/c1-16-21(37-15-30-16)18-7-5-17(6-8-18)12-29-23(34)20-11-19(33)13-32(20)24(35)22(26(2,3)4)31-25(36)27(14-28)9-10-27/h5-8,15,19-20,22,33H,9-13H2,1-4H3,(H,29,34)(H,31,36)/t19-,20+,22-/m1/s1
• Standard InChIKey: NDVQUNZCNAMROD-RZUBCFFCSA-N
• SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)C4(CC4)C#N)O
• Appearance: Solid powder
• Description: VH-298 is a potent VHL inhibitor that stabilizes HIF-α and elicits a hypoxic response via a different mechanism, that is the blockade of the VHL:HIF-α protein-protein interaction downstream of HIF-α hydroxylation by PHD enzymes. VH298 represents a high-quality chemical probe of the HIF signalling cascade and an attractive starting point to the development of potential new therapeutics targeting hypoxia signalling.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VH-298; VH 298; VH298.
• Reference: 1: Soares P, Gadd MS, Frost J, Galdeano C, Ellis LCJ, Epemolu O, Rocha S, Read; 2: Frost J, Galdeano C, Soares P, Gadd MS, Grzes KM, Ellis L, Epemolu O,
• PubChem Compound: 122199236
• Last Modified: Nov 11 2021